Cas no 28599-52-2 (5-Bromo-2,4-dimethyl-1,3-thiazole)

• Product Name: 5-Bromo-2,4-dimethyl-1,3-thiazole
• CAS No: 28599-52-2
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD03086099
• CID: 289188
• PubChem ID: 298628
• Update Time: 2025-05-21

5-Bromo-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dimethyl-1,3-thiazole
• Thiazole,5-bromo-2,4-dimethyl-
• 5-Brom-2,4-dimethyl-thiazol
• 5-bromo-2,4-dimethyl-1,3thiazole
• 5-bromo-2,4-dimethylthiazole
• BP-10661
• FT-0620075
• BSFCVAYFJQLZEU-UHFFFAOYSA-N
• SY064553
• MFCD03086099
• Thiazole, 5-bromo-2,4-dimethyl-
• NSC170848
• EN300-245399
• NSC-170848
• 28599-52-2
• 5-bromo-2,4-dimethyl-thiazole
• PS-4260
• C15490
• AM20090367
• J-516876
• CS-0091403
• A5410
• DTXSID50305471
• SCHEMBL160277
• AKOS002339095
• STL215980
• DB-002592

• MDL： MFCD03086099
• Inchi： 1S/C5H6BrNS/c1-3-5(6)8-4(2)7-3/h1-2H3
• InChI Key： BSFCVAYFJQLZEU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C)S1

Computed Properties

• Exact Mass: 190.94000
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Melting Point: 153-155 °C
• PSA: 41.13000
• LogP: 2.52240

5-Bromo-2,4-dimethyl-1,3-thiazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 5-Bromo-2,4-dimethyl-1,3-thiazole

Comprehensive Overview of 5-Bromo-2,4-dimethyl-1,3-thiazole (CAS No. 28599-52-2)

5-Bromo-2,4-dimethyl-1,3-thiazole (CAS No. 28599-52-2) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative is characterized by its unique molecular structure, featuring a bromine atom at the 5-position and methyl groups at the 2- and 4-positions of the thiazole ring. Its chemical stability and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for 5-Bromo-2,4-dimethyl-1,3-thiazole has surged due to its applications in drug discovery and material science. Researchers are exploring its potential as a building block for antimicrobial agents, given the rising global concern over antibiotic resistance. Additionally, its role in organic electronics and catalysis has sparked interest among scientists working on sustainable technologies. The compound's CAS number 28599-52-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics surrounding brominated thiazoles is their eco-friendly synthesis. With growing emphasis on green chemistry, methods to produce 5-Bromo-2,4-dimethyl-1,3-thiazole using catalyst-free reactions or biodegradable solvents are gaining traction. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste. Users often search for "sustainable synthesis of brominated thiazoles" or "28599-52-2 applications in green chemistry," highlighting these trends.

The physicochemical properties of 5-Bromo-2,4-dimethyl-1,3-thiazole also contribute to its versatility. Its moderate solubility in organic solvents and stability under ambient conditions make it suitable for high-throughput screening in drug development. Furthermore, its molecular weight and lipophilicity are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a hot topic in pharmacokinetics research.

Another area of interest is the compound's potential in crop protection. As the agricultural sector seeks novel pesticides with lower environmental impact, 5-Bromo-2,4-dimethyl-1,3-thiazole derivatives are being evaluated for their insecticidal and fungicidal properties. Searches like "thiazole-based agrochemicals" or "CAS 28599-52-2 in agriculture" reflect this niche application.

From a commercial perspective, suppliers of 5-Bromo-2,4-dimethyl-1,3-thiazole emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). These qualities are essential for industries requiring regulatory-approved intermediates, such as pharmaceutical manufacturing. The compound's safety data sheet (SDS) is another frequently requested document, underscoring the importance of handling protocols in laboratory settings.

In conclusion, 5-Bromo-2,4-dimethyl-1,3-thiazole (CAS No. 28599-52-2) stands at the intersection of multiple scientific disciplines. Its applications span from medicinal chemistry to sustainable agriculture, driven by its structural uniqueness and adaptability. As research continues to uncover new uses, this brominated thiazole will likely remain a focal point in both academic and industrial circles.